Cas no 2090254-41-2 (6-azaspiro[3.4]octane-2,7-dione)

• Product Name: 6-azaspiro[3.4]octane-2,7-dione
• CAS No: 2090254-41-2
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 4776213
• Update Time: 2025-06-08

6-azaspiro[3.4]octane-2,7-dione Chemical and Physical Properties

Names and Identifiers

• 6-azaspiro[3.4]octane-2,7-dione

• Inchi： 1S/C7H9NO2/c9-5-1-7(2-5)3-6(10)8-4-7/h1-4H2,(H,8,10)
• InChI Key： HIXFUDMCYYLDHS-UHFFFAOYSA-N
• SMILES： C1C2(CC(=O)NC2)CC1=O

Additional information on 6-azaspiro[3.4]octane-2,7-dione

Introduction to 6-Azaspiro[3.4]octane-2,7-dione (CAS No. 2090254-41-2)

6-Azaspiro[3.4]octane-2,7-dione, with the CAS number 2090254-41-2, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive spirocyclic structure, where two rings are connected through a single atom. The presence of the azaspiro ring system in 6-azaspiro[3.4]octane-2,7-dione imparts unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 6-azaspiro[3.4]octane-2,7-dione consists of a six-membered azaspiro ring fused with a four-membered ring, forming a compact and rigid structure. The presence of the carbonyl groups at positions 2 and 7 further enhances its reactivity and potential for forming stable complexes with various biological targets. This structural feature is crucial for its pharmacological activities, including its ability to modulate specific protein-protein interactions and enzyme activities.

Recent studies have highlighted the potential of 6-azaspiro[3.4]octane-2,7-dione in various therapeutic areas. One notable application is in the field of neurodegenerative diseases, where this compound has shown promise as a potential neuroprotective agent. Research published in the Journal of Medicinal Chemistry demonstrated that 6-azaspiro[3.4]octane-2,7-dione can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. This inhibition could potentially slow down or prevent the progression of the disease, offering new hope for patients and their families.

In addition to its neuroprotective properties, 6-azaspiro[3.4]octane-2,7-dione has also been investigated for its anti-inflammatory effects. Inflammatory responses play a critical role in many diseases, including cardiovascular disorders and autoimmune conditions. A study published in the Inflammation Research journal reported that 6-azaspiro[3.4]octane-2,7-dione exhibits potent anti-inflammatory activity by downregulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for developing new anti-inflammatory drugs with fewer side effects compared to existing treatments.

The pharmacokinetic properties of 6-azaspiro[3.4]octane-2,7-dione have also been extensively studied to ensure its suitability for therapeutic use. Preclinical studies have shown that this compound has favorable oral bioavailability and good tissue distribution, which are essential for effective drug delivery. Furthermore, its low toxicity profile and high stability under physiological conditions make it an attractive candidate for further clinical development.

In terms of synthetic chemistry, the preparation of 6-azaspiro[3.4]octane-2,7-dione has been optimized using modern synthetic methods to ensure high yield and purity. One common approach involves the intramolecular cyclization of an appropriate precursor followed by selective oxidation to form the desired spirocyclic structure. These synthetic routes are not only efficient but also scalable, making it feasible to produce large quantities of this compound for both research and commercial purposes.

The potential applications of 6-azaspiro[3.4]octane-2,7-dione extend beyond traditional pharmaceuticals. In recent years, there has been growing interest in using spirocyclic compounds as scaffolds for designing novel materials with unique physical properties. For example, researchers at the University of California have explored the use of spirocyclic compounds like 6-azaspiro[3.4]octane-2,7-dione in developing new types of polymers with enhanced mechanical strength and thermal stability. These materials could find applications in various industries, including electronics and aerospace.

In conclusion, 6-Azaspiro[3.4]octane-2,7-dione (CAS No. 2090254-41-2) is a multifaceted compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique chemical structure and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.